![molecular formula C20H29ClN4O2 B6269690 6-[2-(1-amino-3-phenylpropan-2-yl)piperidine-1-carbonyl]-2-methyl-2,3,4,5-tetrahydropyridazin-3-one hydrochloride CAS No. 2418662-92-5](/img/no-structure.png)
6-[2-(1-amino-3-phenylpropan-2-yl)piperidine-1-carbonyl]-2-methyl-2,3,4,5-tetrahydropyridazin-3-one hydrochloride
Description
The compound is a complex organic molecule that contains functional groups such as an amino group, a carbonyl group, and a piperidine ring. These functional groups suggest that the compound could potentially participate in a variety of chemical reactions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, its components suggest possible synthesis routes. For example, the presence of a piperidine ring indicates that the compound could potentially be synthesized through reactions involving piperidine or its derivatives . The presence of an amino group and a carbonyl group also suggests possible synthesis routes involving amination or carbonylation reactions .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a cyclic structure. The piperidine ring, in particular, could potentially impart a degree of rigidity to the molecule, which could affect its physical and chemical properties .Chemical Reactions Analysis
The compound’s functional groups suggest that it could potentially participate in a variety of chemical reactions. For example, the amino group could potentially participate in reactions such as amination or condensation, while the carbonyl group could potentially participate in reactions such as reduction or nucleophilic addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups and molecular structure. For example, the presence of a piperidine ring could potentially affect the compound’s solubility and stability .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-methyl-2,3,4,5-tetrahydropyridazin-3-one with 2-(1-amino-3-phenylpropan-2-yl)piperidine-1-carboxylic acid followed by hydrochloric acid treatment to obtain the hydrochloride salt form of the compound.", "Starting Materials": [ "2-methyl-2,3,4,5-tetrahydropyridazin-3-one", "2-(1-amino-3-phenylpropan-2-yl)piperidine-1-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-2,3,4,5-tetrahydropyridazin-3-one is reacted with 2-(1-amino-3-phenylpropan-2-yl)piperidine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane to form the desired compound.", "Step 2: The resulting compound is then treated with hydrochloric acid to obtain the hydrochloride salt form of the compound.", "Step 3: The product is purified by recrystallization from a suitable solvent such as ethanol or methanol." ] } | |
CAS RN |
2418662-92-5 |
Molecular Formula |
C20H29ClN4O2 |
Molecular Weight |
392.9 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
